Cas no 338945-89-4 (Butanedioic acid, [(3-methoxyphenyl)methyl]-, (2R)-)

• Product Name: Butanedioic acid, [(3-methoxyphenyl)methyl]-, (2R)-
• CAS No: 338945-89-4
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 3943598
• PubChem ID: 768891
• Update Time: 2025-04-22

Butanedioic acid, [(3-methoxyphenyl)methyl]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, [(3-methoxyphenyl)methyl]-, (2R)-
• 338945-89-4
• (2R)-2-[(3-methoxyphenyl)methyl]butanedioic acid
• DTXSID801236779

• Inchi： 1S/C12H14O5/c1-17-10-4-2-3-8(6-10)5-9(12(15)16)7-11(13)14/h2-4,6,9H,5,7H2,1H3,(H,13,14)(H,15,16)/t9-/m1/s1
• InChI Key： FMZYGPLENOEZAC-SECBINFHSA-N
• SMILES： OC([C@@H](CC(=O)O)CC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 238.08412354Da
• Monoisotopic Mass: 238.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.8Ų